3-Allyl-2-(isopentylsulfanyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
3-Allyl-2-(isopentylsulfanyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
330179-58-3
VCID:
VC0430925
InChI:
InChI=1S/C17H22N2OS2/c1-4-9-19-16(20)14-12-6-5-7-13(12)22-15(14)18-17(19)21-10-8-11(2)3/h4,11H,1,5-10H2,2-3H3
SMILES:
CC(C)CCSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CC=C
Molecular Formula:
C17H22N2OS2
Molecular Weight:
334.5g/mol
3-Allyl-2-(isopentylsulfanyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
CAS No.: 330179-58-3
Main Products
VCID: VC0430925
Molecular Formula: C17H22N2OS2
Molecular Weight: 334.5g/mol
![3-Allyl-2-(isopentylsulfanyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one - 330179-58-3](/images/no_structure.jpg)
| CAS No. | 330179-58-3 |
|---|---|
| Product Name | 3-Allyl-2-(isopentylsulfanyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one |
| Molecular Formula | C17H22N2OS2 |
| Molecular Weight | 334.5g/mol |
| IUPAC Name | 10-(3-methylbutylsulfanyl)-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one |
| Standard InChI | InChI=1S/C17H22N2OS2/c1-4-9-19-16(20)14-12-6-5-7-13(12)22-15(14)18-17(19)21-10-8-11(2)3/h4,11H,1,5-10H2,2-3H3 |
| Standard InChIKey | XRKHMKMVZQLBGT-UHFFFAOYSA-N |
| SMILES | CC(C)CCSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CC=C |
| Canonical SMILES | CC(C)CCSC1=NC2=C(C3=C(S2)CCC3)C(=O)N1CC=C |
| PubChem Compound | 1850172 |
| Last Modified | Nov 11 2021 |
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